Cas no 3164-60-1 (Phosphorous acid,bis(2-ethylhexyl) phenyl ester)

Phosphorous acid, bis(2-ethylhexyl) phenyl ester, is an organophosphorus compound primarily utilized as a stabilizer and antioxidant in polymer applications. Its molecular structure, featuring both aromatic and aliphatic components, enhances compatibility with a variety of polymeric matrices, including PVC and polyolefins. The compound effectively scavenges free radicals and inhibits thermal degradation, thereby extending the service life of polymer products under oxidative conditions. Its low volatility and high thermal stability make it suitable for high-temperature processing. Additionally, the ester groups contribute to improved solubility and dispersion in polymer systems. This compound is valued for its efficiency in preventing discoloration and maintaining mechanical properties in stabilized materials.
Phosphorous acid,bis(2-ethylhexyl) phenyl ester structure
3164-60-1 structure
Product Name:Phosphorous acid,bis(2-ethylhexyl) phenyl ester
CAS No:3164-60-1
MF:C22H39O3P
MW:382.517028093338
CID:308652
PubChem ID:102947
Update Time:2025-05-21

Phosphorous acid,bis(2-ethylhexyl) phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphorous acid,bis(2-ethylhexyl) phenyl ester
    • bis(2-ethylhexyl) phenyl phosphite
    • DI-(2-ETHYLHEXYL)-MONOPHENYL PHOSPHITE
    • Di-2-Ethylhexyl phenyl phosphite
    • Diisooctyl phenyl phosphate
    • EINECS 221-624-1
    • Phosphorigsaeure-bis-(2-aethyl-hexylester)-phenylester
    • phosphorous acid bis-(2-ethyl-hexyl ester)-phenyl ester
    • di (2-ethyl hexyl) monophenyl phosphate
    • Di-(2-ethylhexyl)monophenyl phosphite
    • Phenyl dioctyl phosphite
    • Phosphorous acid, bis(2-ethylhexyl) phenyl ester
    • NS00045657
    • DI2-ETHYL HEXYL MONOPHENYL PHOSPHITE
    • SCHEMBL4011150
    • Di(2-ethyl hexyl)monophenyl phosphate
    • 3164-60-1
    • DTXSID80863115
    • Inchi: 1S/C22H39O3P/c1-5-9-14-20(7-3)18-23-26(25-22-16-12-11-13-17-22)24-19-21(8-4)15-10-6-2/h11-13,16-17,20-21H,5-10,14-15,18-19H2,1-4H3
    • InChI Key: AAQUCXJJDQZZOJ-UHFFFAOYSA-N
    • SMILES: P(OC1C=CC=CC=1)(OCC(CC)CCCC)OCC(CC)CCCC

Computed Properties

  • Exact Mass: 382.26400
  • Monoisotopic Mass: 382.26368210g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 16
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 8.1
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • Color/Form: Colorless transparent oily liquid
  • PSA: 41.28000
  • LogP: 7.75830
  • Solubility: Soluble in general organic solvents.

Phosphorous acid,bis(2-ethylhexyl) phenyl ester Customs Data

  • HS CODE:2920901900
  • Customs Data:

    China Customs Code:

    2920901900

    Overview:

    2920901900 Phosphite ester.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2920901900 VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Phosphorous acid,bis(2-ethylhexyl) phenyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
AR00CIGH-500g
bis(2-ethylhexyl) phenyl phosphite
3164-60-1 AR
500g
$37.00 2025-02-13

Phosphorous acid,bis(2-ethylhexyl) phenyl ester Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:3164-60-1)bis(2-ethylhexyl) phenyl phosphite
Order Number:LE8528;LE26702855
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:59
Price ($):discuss personally
Email:18501500038@163.com

Phosphorous acid,bis(2-ethylhexyl) phenyl ester Related Literature

Additional information on Phosphorous acid,bis(2-ethylhexyl) phenyl ester

Phosphorous Acid, Bis(2-ethylhexyl) Phenyl Ester (CAS No. 3164-60-1): A Versatile Chemical Compound

Phosphorous acid, bis(2-ethylhexyl) phenyl ester (CAS No. 3164-60-1) is a specialized organophosphorus compound that has garnered significant attention in various industrial applications due to its unique chemical properties. This compound, often referred to as a phosphite ester, is widely utilized as a stabilizer, antioxidant, and plastic additive. Its molecular structure, which combines a phenyl group with two 2-ethylhexyl chains, contributes to its excellent solubility in organic solvents and compatibility with polymers.

The growing demand for high-performance additives in the plastics industry has positioned phosphorous acid, bis(2-ethylhexyl) phenyl ester as a key component in enhancing the durability and thermal stability of polymer products. Recent trends in sustainable materials and green chemistry have further highlighted the importance of this compound, as researchers explore its potential in reducing environmental impact while maintaining efficiency.

One of the most frequently asked questions about CAS No. 3164-60-1 revolves around its role as a hydrolysis stabilizer in polyurethane foams and other polymeric systems. The compound's ability to scavenge free radicals and prevent oxidative degradation makes it indispensable in applications requiring long-term stability, such as automotive parts, construction materials, and packaging films.

In addition to its industrial uses, phosphorous acid, bis(2-ethylhexyl) phenyl ester has been studied for its potential in flame retardancy. With increasing regulatory focus on fire safety standards, this compound offers a promising alternative to traditional halogenated flame retardants, aligning with the global shift toward safer and more environmentally friendly solutions.

The synthesis of phosphorous acid, bis(2-ethylhexyl) phenyl ester typically involves the reaction of phenylphosphonic dichloride with 2-ethylhexanol under controlled conditions. This process yields a high-purity product that meets the stringent requirements of industries such as electronics, coatings, and adhesives. Manufacturers emphasize the importance of quality control to ensure consistent performance in end-use applications.

Market analysts predict steady growth for phosphite esters, driven by advancements in polymer technology and the increasing adoption of non-toxic stabilizers. As consumers and regulators demand safer materials, the versatility of CAS No. 3164-60-1 positions it as a critical ingredient in next-generation products. Companies investing in research and development are likely to discover new applications for this compound, further expanding its market potential.

For researchers and industry professionals seeking detailed technical data, phosphorous acid, bis(2-ethylhexyl) phenyl ester is available in various grades, including industrial and high-purity formulations. Suppliers often provide comprehensive documentation, including safety data sheets (SDS) and technical specifications, to assist with product selection and integration into manufacturing processes.

In conclusion, phosphorous acid, bis(2-ethylhexyl) phenyl ester (CAS No. 3164-60-1) stands out as a multifunctional compound with broad applicability across multiple industries. Its role in enhancing material performance, coupled with its alignment with sustainability goals, ensures its continued relevance in the evolving chemical landscape. As innovation progresses, this compound is poised to play an even greater role in shaping the future of advanced materials.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:3164-60-1)bis(2-ethylhexyl) phenyl phosphite
LE8528;LE26702855
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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